Cas no 2188733-82-4 (N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide)

• Product Name: N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide
• CAS No: 2188733-82-4
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5413945
• PubChem ID: 132317720
• Update Time: 2025-05-24

N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3488540620
• EN300-6702360
• AKOS034007652
• N-[(2-Chlorophenyl)methyl]-N-(oxetan-3-yl)prop-2-enamide
• 2188733-82-4
• N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide

• Inchi： 1S/C13H14ClNO2/c1-2-13(16)15(11-8-17-9-11)7-10-5-3-4-6-12(10)14/h2-6,11H,1,7-9H2
• InChI Key： QEAMLICJVOAGTA-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1Cl)C1COC1)(=O)C=C

Computed Properties

• Exact Mass: 251.0713064g/mol
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.9±45.0 °C(Predicted)
• pka: -1.29±0.20(Predicted)

Additional information on N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide

N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide: A Comprehensive Overview

The compound with CAS No. 2188733-82-4, known as N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a chlorophenyl group, an oxetane ring, and a propenamide functional group. The chlorophenyl group contributes to the compound's stability and reactivity, while the oxetane ring adds flexibility and potential for further chemical modifications. The propenamide group plays a crucial role in determining the compound's solubility and interaction with biological systems.

Recent studies have highlighted the potential of N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of peptide-based drugs. The compound's ability to form stable amide bonds makes it an ideal candidate for use in peptide synthesis, where precision and stability are paramount. Furthermore, its unique structure allows for the incorporation of various functional groups, enabling the creation of diverse pharmacophores with tailored biological activities.

In addition to its role in drug development, N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide has also been investigated for its applications in materials science. The compound's ability to undergo polymerization under specific conditions has led to its use in the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The synthesis of N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the chlorophenylmethyl group, the formation of the oxetane ring, and the coupling of these components with the propenamide moiety. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis process, making it more accessible for large-scale production.

From a toxicological perspective, N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. Studies indicate that the compound exhibits low toxicity when handled under standard laboratory conditions. However, further research is needed to fully understand its long-term effects and environmental fate.

Looking ahead, ongoing research into N-[(2-Chlorophenyl)methyl]-N-3-oxetanyl-2-propenamide is focused on expanding its applications in biotechnology and nanotechnology. Scientists are exploring its potential as a building block for self-assembling nanostructures and biomimetic materials. These innovations could pave the way for groundbreaking advancements in fields such as drug delivery systems, sensors, and regenerative medicine.

In conclusion, N-CAS No 2188733 82 4, or N-(chloropheny methyl)-oxetany propenen amide, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly in the coming years.